2,3-(Di-glutathion-S-yl)-1,4-naphthoquinone

Catalog No.
S604117
CAS No.
107432-96-2
M.F
C30H36N6O14S2
M. Wt
768.8 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,3-(Di-glutathion-S-yl)-1,4-naphthoquinone

CAS Number

107432-96-2

Product Name

2,3-(Di-glutathion-S-yl)-1,4-naphthoquinone

IUPAC Name

(2S)-2-amino-5-[[(2S)-2-[3-[(2S)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]-1,4-dioxonaphthalen-2-yl]-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid

Molecular Formula

C30H36N6O14S2

Molecular Weight

768.8 g/mol

InChI

InChI=1S/C30H36N6O14S2/c31-15(25(45)46)5-7-17(37)35-29(11-51,27(49)33-9-19(39)40)21-22(24(44)14-4-2-1-3-13(14)23(21)43)30(12-52,28(50)34-10-20(41)42)36-18(38)8-6-16(32)26(47)48/h1-4,15-16,51-52H,5-12,31-32H2,(H,33,49)(H,34,50)(H,35,37)(H,36,38)(H,39,40)(H,41,42)(H,45,46)(H,47,48)/t15-,16-,29-,30-/m0/s1

InChI Key

PYPHCUPQHPLOPW-RMYXUZSKSA-N

SMILES

C1=CC=C2C(=C1)C(=O)C(=C(C2=O)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N

Synonyms

2,3-(di-glutathion-S-yl)-1,4-naphthoquinone, DGSYNQ

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C(=C(C2=O)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N

Isomeric SMILES

C1=CC=C2C(=C1)C(=O)C(=C(C2=O)[C@@](CS)(C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)[C@@](CS)(C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N

Description

The exact mass of the compound 2,3-(Di-glutathion-S-yl)-1,4-naphthoquinone is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Quinones - Naphthoquinones - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

XLogP3

-7.3

Other CAS

107432-96-2

Wikipedia

2,3-(Di-glutathion-S-yl)-1,4-naphthoquinone

Dates

Modify: 2023-07-17

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